Cas no 14474-22-7 (Benzoic acid, 3-(phenylazo)-)

• Product Name: Benzoic acid, 3-(phenylazo)-
• CAS No: 14474-22-7
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1315124
• PubChem ID: 555783
• Update Time: 2025-04-20

Benzoic acid, 3-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(phenylazo)-
• 3-phenyldiazenylbenzoic acid
• AZOBENZENE-3-CARBOXYLICACID
• Trans-3-(Phenyldiazenyl)Benzoic Acid
• SCHEMBL14437429
• 37790-19-5
• trans-Azobenzene-3-carboxylic acid
• (E)-Azobenzene-3-carboxylic acid
• 14474-22-7
• 3-[(1E)-2-Phenyldiazenyl]benzoic acid
• 3-[(E)-Phenyldiazenyl]benzoic acid #
• SCHEMBL5486185
• DTXSID00339382
• Benzoic acid, 3-[(1E)-phenylazo]-
• (E)-3-(phenyldiazenyl)benzoic acid
• Benzoic acid, 3-[(1E)-2-phenyldiazenyl]-
• trans-3-Phenylazobenzoic acid
• m-Carboxy-trans-azobenzene
• azobenzen-3-carboxylic acid
• WP5VSM7JLA
• 3-(Phenylazo)benzoic acid
• PSIKAQNVARWEFI-CCEZHUSRSA-N
• Mesalamine Impurity 02
• 3-(Phenyldiazenyl)benzoic acid
• CHEMBL2204746
• Benzoic acid, 3-(phenylazo)-, (E)-

• Inchi： 1S/C13H10N2O2/c16-13(17)10-5-4-8-12(9-10)15-14-11-6-2-1-3-7-11/h1-9H,(H,16,17)/b15-14+
• InChI Key： PSIKAQNVARWEFI-CCEZHUSRSA-N
• SMILES： OC(C1C=CC=C(C=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.02